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Compound of Interest

Compound Name: TMU 35435

Cat. No.: B15587946 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental responsibility. This guide provides essential, immediate safety and logistical

information for the proper disposal of TMU 35435, a histone deacetylase (HDAC) inhibitor.

While a specific Safety Data Sheet (SDS) for TMU 35435 is not readily available, its

classification as an HDAC inhibitor necessitates a cautious approach to its disposal. Based on

the hazard profiles of similar compounds, such as Romidepsin, Vorinostat, and Belinostat, it is

prudent to handle TMU 35435 as a potentially hazardous substance with possible acute

toxicity, mutagenicity, and reproductive health risks.[1][2][3][4][5][6][7][8]

Adherence to your institution's Environmental Health and Safety (EHS) guidelines is

mandatory. The following procedures are based on general best practices for the disposal of

hazardous chemical waste and should be adapted to meet your specific institutional

requirements.

Immediate Safety and Disposal Protocol
The following step-by-step operational plan outlines the immediate procedures for the safe

disposal of TMU 35435.

Step 1: Personal Protective Equipment (PPE)
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Before handling TMU 35435 for disposal, ensure you are wearing the appropriate personal

protective equipment (PPE) to minimize exposure.

Gloves: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses with side shields or goggles.[9]

Lab Coat: A standard lab coat should be worn.

Respiratory Protection: If there is a risk of generating dust or aerosols, a respirator may be

necessary.[10]

Step 2: Waste Collection and Segregation

Proper containment of chemical waste is crucial to prevent accidental spills and contamination.

Waste Container: Collect all TMU 35435 waste in a designated, leak-proof container that is

compatible with the chemical.

Solid Waste: This includes any unused or expired TMU 35435 powder, as well as

contaminated consumables such as weigh boats, pipette tips, and wipes.

Liquid Waste: If TMU 35435 has been dissolved in a solvent, collect the solution in a

separate, clearly labeled liquid waste container.

Avoid Mixing: Do not mix TMU 35435 waste with other incompatible chemical waste streams.

Step 3: Labeling of Waste Containers

Accurate and clear labeling is essential for the safe handling and disposal of hazardous waste

by EHS personnel.

Hazardous Waste Label: Affix a hazardous waste label to the container as soon as you begin

accumulating waste.

Complete Information: Fill out the label completely and accurately, including:

The words "Hazardous Waste"
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Full chemical name: TMU 35435

Concentration (if in solution)

Accumulation start date

Principal Investigator's name and contact information

Associated hazards (e.g., "Toxic," "Handle with Caution")

Step 4: Storage of Waste

Temporary storage of hazardous waste in the laboratory must be done safely.

Secure Location: Store the sealed waste container in a designated and secure area, away

from general laboratory traffic.

Secondary Containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary container to contain any potential leaks.

Step 5: Request for Waste Pickup

Familiarize yourself with your institution's specific procedures for hazardous waste pickup.

Contact EHS: Once the waste container is full or you have no further need to accumulate

this type of waste, contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup.

Follow Institutional Procedures: Follow their specific instructions for pickup requests, which

may involve an online form or a direct phone call.

Inferred Hazard Data for TMU 35435
The following table summarizes the potential hazards of TMU 35435, inferred from the Safety

Data Sheets of other HDAC inhibitors. This information should be used to inform your risk

assessment and handling procedures.
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Hazard Classification Inferred Potential Hazard for TMU 35435

Acute Toxicity (Oral) Potentially toxic if swallowed.[1][3][10]

Skin Sensitization May cause an allergic skin reaction.[1][11]

Germ Cell Mutagenicity
Suspected of causing genetic defects.[1][2][3][4]

[5][6][7][8]

Reproductive Toxicity
May damage fertility or the unborn child.[2][3][4]

[5][6][7][8]

Experimental Protocols
This document provides procedural guidance for disposal and does not cite specific

experimental protocols involving TMU 35435. For detailed methodologies of experiments using

this compound, please refer to relevant published research articles.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of TMU 35435.
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TMU 35435 Disposal Workflow

Preparation

Waste Collection & Containment

Storage & Disposal

Start: Identify TMU 35435 Waste

Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Collect Waste in a
Designated, Leak-Proof Container

Segregate Solid and Liquid Waste

Affix and Complete
Hazardous Waste Label

Store Sealed Container in a
Secure, Designated Area

Request Waste Pickup from EHS

End: Waste Removed by EHS

Click to download full resolution via product page

TMU 35435 Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15587946?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

